Cas no 1804840-67-2 (Methyl 6-iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 6-iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804840-67-2
• MF: C₉H₆F₃IN₂O₅
• MW: 406.054025173187
• CID: 4814475
• Update Time: 2025-06-30

Methyl 6-iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C9H6F3IN2O5/c1-19-7(16)2-4-8(20-9(10,11)12)5(15(17)18)3-6(13)14-4/h3H,2H2,1H3
• InChI Key： WEHHTQIYOPDSDH-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(CC(=O)OC)=N1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 2.4
• Topological Polar Surface Area: 94.2

Additional information on Methyl 6-iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate

Methyl 6-iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804840-67-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1804840-67-2, is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its complex aromatic structure, has garnered considerable attention due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including an iodine atom, a nitro group, and a trifluoromethoxy group, makes it a valuable building block for synthetic chemists.

The< strong>6-iodo substituent on the pyridine ring is particularly noteworthy, as it serves as an excellent handle for further functionalization through cross-coupling reactions. These reactions are pivotal in constructing more intricate molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates. The< strong>4-nitro group, while potentially reactive under certain conditions, also contributes to the compound's reactivity and can be manipulated to introduce additional modifications. Moreover, the< strong>3-(trifluoromethoxy) moiety imparts unique electronic properties to the molecule, influencing its interactions with biological targets.

In recent years, the pharmaceutical industry has seen a surge in the use of trifluoromethoxy-substituted compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of this group into drug molecules often leads to increased bioavailability and prolonged half-life, which are critical factors in drug development. Methyl 6-iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate exemplifies this trend, offering a convenient starting point for synthesizing such advanced molecules.

The< strong>Methyl 6-iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate intermediate has been widely employed in the synthesis of kinase inhibitors, which are among the most actively researched therapeutic agents today. Kinases play a crucial role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. By targeting these enzymes with highly specific inhibitors, researchers aim to modulate signaling pathways that contribute to disease progression. The iodine atom in this compound allows for palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups at the 6-position of the pyridine ring. This flexibility is instrumental in tailoring the pharmacological properties of the final drug candidates.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. These compounds often exhibit improved binding affinities and selectivities when compared to their non-fluorinated counterparts. The< strong>3-(trifluoromethoxy) group in Methyl 6-iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate contributes to this phenomenon by enhancing the electron-withdrawing effect at the adjacent positions on the pyridine ring. This modulation of electronic properties can lead to stronger interactions between the drug molecule and its biological target.

The nitro group present in Methyl 6-iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate also plays a significant role in its synthetic utility. Nitro groups can be reduced to amino groups under mild conditions, providing a straightforward route to introduce amine functionalities into complex molecules. This transformation is particularly useful in constructing peptidomimetics and other bioactive scaffolds that require precise control over stereochemistry and electronic distribution.

In addition to its applications in kinase inhibitor synthesis, Methyl 6-iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate has been utilized in other areas of drug discovery. For instance, it has been employed as a precursor in the synthesis of antiviral agents and antimicrobial compounds. The versatility of this intermediate lies in its ability to undergo a wide range of chemical transformations while retaining its core pyridine scaffold.

The increasing demand for high-quality intermediates like Methyl 6-iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate underscores the growing complexity of modern drug development pipelines. As therapeutic targets become more sophisticated and multidimensional, so too do the synthetic strategies required to access them. The compound's multifunctionality makes it an indispensable tool for medicinal chemists seeking to develop next-generation pharmaceuticals.

In conclusion, Methyl 6-iodo-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804840-67) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural features and reactivity profile make it an invaluable asset for researchers aiming to develop innovative therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an even greater role in shaping the future of medicine.